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Compound of Interest |

Compound Name: 21-Deoxycortisone
CAS No.: 1882-82-2
Cat. No.: B117921
Get Quote
. J

Executive Summary & Scientific Rationale

As researchers, we often focus on the application of 21-Deoxycortisone—specifically its role
as a biomarker in Congenital Adrenal Hyperplasia (CAH) profiling and cytochrome P450
(CYP21A2) deficiency studies. However, the end-of-life management of this compound is
equally critical.

The Core Directive: 21-Deoxycortisone is a potent corticosteroid intermediate. While it may
not carry the acute lethality of cytotoxic agents, it possesses significant endocrine-modulating
activity. Standard municipal wastewater treatment plants are largely ineffective at degrading the
steroid nucleus. Consequently, "sewering" (drain disposal) of this compound contributes to
bioaccumulation in aquatic ecosystems, potentially affecting vertebrate reproduction
downstream.

Therefore, this facility adopts a "Zero-Discharge" policy for 21-Deoxycortisone. All waste—
solid, liquid, or trace—must be captured and routed for high-temperature incineration.

Hazard Identification & Handling Logic
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Before disposal, one must understand the specific risks to the handler.

Parameter Specification Operational Implication

Use for waste labeling and
CAS Number 1882-82-2 , _
inventory tracking.[1]

H361: Suspected of damaging ] ] )
N Strict Segregation: Do not mix
fertility or the unborn _
o ) with general trash. Double-
GHS Classification child.H373: May cause o
gloving is mandatory for
damage to organs through _
powder handling.
prolonged exposure.

Dust Hazard: High risk of
) ) ) inhalation during weighing.
Physical State Crystalline Solid ]
Use a static-free spatula and

work inside a fume hood.

) Liquid Waste: Will likely be
Soluble in Ethanol, DMSO;

Solubility ) generated as a mixed solvent
Poor in Water _
waste (Organic).

Pre-Disposal Segregation Protocols[1][2][3][4]

Effective disposal starts at the bench. You must segregate waste streams immediately upon
generation to prevent cross-contamination and regulatory violations (RCRA).

A. Satellite Accumulation Areas (SAA)

Do not transport waste to the central loading dock immediately. Establish a local SAA within the
laboratory:

o Proximity: Located at or near the point of generation.
o Control: Under the control of the operator generating the waste.

o Containment: Secondary containment (trays) must be used to capture spills.[2]

B. Waste Stream Categorization
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Stream 1: Solid Waste (Pure Compound & Contaminated Debris)

o Items: Expired powder, weighing boats, contaminated gloves, paper towels used for bench
cleaning.

¢ Container: Wide-mouth HDPE jar or heavy-duty polyethylene bag (minimum 4 mil).

e Labeling: Must read "Hazardous Waste - Toxic (21-Deoxycortisone)."

Stream 2: Liquid Waste (Mother Liquors & HPLC Effluent)

o Composition: Typically 21-Deoxycortisone dissolved in Acetonitrile, Methanol, or DMSO.
o Container: Amber glass or HDPE solvent carboy.

 Critical Rule:Do not mix with Oxidizers (e.qg., Nitric Acid, Peroxides). Steroids are organic;
mixing with strong oxidizers can cause exothermic reactions or explosions.

Stream 3: Trace/Sharps

e ltems: Syringes, needles, glass pipettes.

e Container: Red biohazard-style sharps container (destined for incineration, NOT
autoclaving/landfill).

Step-by-Step Disposal Workflow

The following diagram illustrates the decision logic for disposing of 21-Deoxycortisone.
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Figure 1: Decision matrix for the segregation and disposal of corticosteroid waste streams.
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Emergency Procedures: Spill Management

In the event of a spill, immediate containment is necessary to prevent aerosolization of the
powder.

o Evacuate & PPE: Clear the immediate area. Don appropriate PPE (Nitrile gloves, lab coat,
safety goggles, N95 respirator if powder is airborne).

e Dry Spill (Powder):

[¢]

Do NOT sweep dry (creates dust).

[¢]

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

o

Scoop the wet material into a hazardous waste bag.

o

Wipe the surface with a detergent solution, followed by ethanol.
o Wet Spill (Solution):

o Cover with an absorbent pad or vermiculite.

o Place saturated absorbent into a hazardous waste bag.

o Clean area with soap and water.[3]

o Disposal: Label all cleanup materials as "Hazardous Waste - Debris contaminated with 21-
Deoxycortisone."

Regulatory Compliance & Documentation

While 21-Deoxycortisone is not explicitly "P-listed" or "U-listed" under federal RCRA
regulations (40 CFR Part 261), it must be managed as hazardous due to its bioactive nature
and potential toxicity characteristics.

o Waste Codes:

o If dissolved in ignitable solvents (Methanol/Acetonitrile): DOO1 (Ignitable).
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o If pure substance: Manage as Non-RCRA Regulated Hazardous Waste (unless state
regulations, e.g., California Title 22, dictate otherwise).

o Best Practice: Always tag as "Toxic" to ensure the disposal facility incinerates rather than
landfills.

The "Sewer Ban": Under the EPA's Management Standards for Hazardous Waste
Pharmaceuticals (Subpart P), healthcare and research facilities are prohibited from flushing
hazardous pharmaceuticals.[4] This applies strictly here.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. Page loading... [guidechem.com]
4. EPA Pharmaceutical Regulations for Healthcare | Stericycle [stericycle.com]

5. 21-Deoxycortisone | C21H2804 | CID 102178 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b117921/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-21-deoxycortisone
https://pubchem.ncbi.nlm.nih.gov/compound/21-Deoxycortisone
https://pubchem.ncbi.nlm.nih.gov/compound/21-Deoxycortisone
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-waste-pharmaceuticals
https://www.ashp.org/-/media/assets/pharmacy-practice/resource-centers/pharmaceutical-waste/summary-epa-final-rule-management-hazardous-pharmaceutical-waste.pdf
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://datasheets.scbt.com/sc-234526.pdf
https://www.osha.gov/hazcom
https://www.benchchem.com/product/b117921?utm_src=pdf-custom-synthesis#bc-rfq
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.guidechem.com/msds/64-85-7.html
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-waste-pharmaceuticals
https://pubchem.ncbi.nlm.nih.gov/compound/21-Deoxycortisone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

6. ashp.org [ashp.org]

7. epa.gov [epa.gov]

8. datasheets.scbt.com [datasheets.scbt.com]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
21-Deoxycortisone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117921/docs#operational-guide-safe-disposal-and-
management-of-21-deoxycortisone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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